molecular formula C13H16Cl2N2O B8794106 2,6-Dichloro-4-(1-(oxetan-3-yl)piperidin-4-yl)pyridine

2,6-Dichloro-4-(1-(oxetan-3-yl)piperidin-4-yl)pyridine

Cat. No.: B8794106
M. Wt: 287.18 g/mol
InChI Key: VJZSRWSCGJLASK-UHFFFAOYSA-N
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Description

2,6-Dichloro-4-(1-(oxetan-3-yl)piperidin-4-yl)pyridine is a useful research compound. Its molecular formula is C13H16Cl2N2O and its molecular weight is 287.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H16Cl2N2O

Molecular Weight

287.18 g/mol

IUPAC Name

2,6-dichloro-4-[1-(oxetan-3-yl)piperidin-4-yl]pyridine

InChI

InChI=1S/C13H16Cl2N2O/c14-12-5-10(6-13(15)16-12)9-1-3-17(4-2-9)11-7-18-8-11/h5-6,9,11H,1-4,7-8H2

InChI Key

VJZSRWSCGJLASK-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCC1C2=CC(=NC(=C2)Cl)Cl)C3COC3

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 2,6-dichloro-4-(piperidin-4-yl)pyridine (2 g, 8.7 mmol) and oxetan-3-one (6.26 g, 87 mmol) in THF (50 mL) was stirred at 70° C. for 30 min and then sodium cyanoborohydride (2.74 g, 43.5 mmol) was added to the mixture and the mixture solution was stirred at 70° C. for additional 30 min. The reaction solution was filtered and the filtrate was concentrated to give crude product which was purified by flash column chromatography on silica gel (30% ethyl acetate in petroleum ether) to afford 2,6-dichloro-4-(1-(oxetan-3-yl)piperidin-4-yl)pyridine. (2 g, 88.7% yield). LCMS (ESI) [MH]+=286.7.
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
6.26 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
solvent
Reaction Step One
Quantity
2.74 g
Type
reactant
Reaction Step Two

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